Cas no 1805428-49-2 (Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805428-49-2
• MF: C₁₂H₁₁BrF₂N₂O₂
• MW: 333.128749132156
• CID: 4878771
• Update Time: 2025-05-19

Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C12H11BrF2N2O2/c1-2-19-10(18)3-9-8(5-16)11(12(14)15)7(4-13)6-17-9/h6,12H,2-4H2,1H3
• InChI Key： RUKNCWXLKCSATP-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(CC(=O)OCC)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate

Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805428-49-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805428-49-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a bromomethyl group, a cyano group, and a difluoromethyl group, serves as a crucial building block in the development of novel therapeutic agents. The unique structural features of this molecule make it particularly valuable for constructing complex heterocyclic scaffolds, which are prevalent in many modern drugs.

The bromomethyl substituent on the pyridine ring provides a reactive handle for further functionalization, enabling the introduction of various pharmacophores through nucleophilic substitution reactions. This reactivity is particularly useful in medicinal chemistry, where rapid and efficient diversification of molecular structures is often required. Additionally, the cyano group introduces a polar site that can interact with biological targets, while the difluoromethyl group enhances metabolic stability and binding affinity, making it an attractive feature for drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have emerged as promising candidates due to their ability to modulate key metabolic pathways such as glycolysis and the tricarboxylic acid cycle. Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate has been employed in several studies as a precursor for synthesizing inhibitors of enzymes like pyruvate kinase and lactate dehydrogenase. These enzymes play critical roles in tumor metabolism and are considered attractive therapeutic targets.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in oncology to block aberrant signaling pathways that drive tumor growth. The pyridine scaffold is particularly well-suited for kinase inhibition due to its ability to mimic natural substrates and bind to the ATP-binding pocket of these enzymes. By incorporating structural elements such as the bromomethyl and difluoromethyl groups, chemists can fine-tune the properties of these inhibitors to improve their potency and selectivity.

The cyano group in Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate also contributes to its utility as a pharmaceutical intermediate. The cyano functionality can be further transformed into other pharmacologically relevant groups, such as carboxamides or amides, through reduction or hydrolysis reactions. This flexibility allows for the rapid generation of diverse chemical libraries, which can be screened for biological activity against various disease targets.

Recent advances in computational chemistry have further enhanced the use of Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate in drug discovery. Molecular modeling studies have demonstrated that modifications at the positions highlighted by its structure can significantly impact binding affinity and pharmacokinetic properties. These insights have guided the design of next-generation inhibitors with improved therapeutic profiles. For instance, computational predictions have shown that introducing additional fluorine atoms or optimizing the spatial arrangement of substituents can enhance interactions with biological targets while minimizing off-target effects.

The synthesis of Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate itself represents a challenge that highlights the ingenuity of modern synthetic organic chemistry. The process typically involves multi-step reactions starting from commercially available pyridine derivatives. Key steps include halogenation at the desired positions on the pyridine ring followed by functional group interconversions to introduce the cyano and difluoromethyl groups. The bromomethyl functionality is often introduced via halogen-metal exchange or direct bromination under controlled conditions.

The purity and yield of Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate are critical factors that influence its utility in pharmaceutical applications. High-purity intermediates are essential for ensuring consistent results in subsequent synthetic steps and minimizing side reactions that could compromise drug efficacy. Advances in purification techniques such as chromatography and crystallization have enabled chemists to produce this compound with high degrees of purity, making it suitable for large-scale pharmaceutical manufacturing.

The growing demand for innovative therapeutics has spurred interest in sustainable synthetic methodologies for Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate. Green chemistry principles have been increasingly applied to develop processes that minimize waste and reduce environmental impact. For example, catalytic approaches using transition metals have been explored to improve reaction efficiency and selectivity. Additionally, solvent-free or solvent-minimized reaction conditions are being investigated to enhance sustainability.

In conclusion, Ethyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805428-49-2) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable its use in constructing complex heterocyclic scaffolds for drug development, particularly in oncology and enzyme inhibition applications. The continued exploration of novel synthetic routes and computational methods promises to further enhance its utility, driving innovation in medicinal chemistry and contributing to the discovery of next-generation therapeutic agents.